4-(2-furylcarbonyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C17H12N2O5S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2-thiophen-2-yl-2H-pyrrol-5-one
• InChI: InChI=1S/C17H12N2O5S/c1-9-8-12(18-24-9)19-14(11-5-3-7-25-11)13(16(21)17(19)22)15(20)10-4-2-6-23-10/h2-8,14,21H,1H3
• InChI Key: VDFSNJTVQHRIDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(C(=C(C2=O)O)C(=O)C3=CC=CO3)C4=CC=CS4

Description

4-(2-Furylcarbonyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one (CAS RN: 877645-98-2) is a structurally complex heterocyclic compound featuring a pyrrol-2-one core substituted with four distinct functional groups:

• Position 3: A hydroxyl group, enabling tautomerism and hydrogen-bonding networks.
• Position 4: A 2-furylcarbonyl moiety, introducing aromatic and electron-rich properties.
• Position 5: A 2-thienyl group, enhancing π-conjugation and sulfur-mediated intermolecular interactions .

This compound’s unique combination of furan, thiophene, and isoxazole rings distinguishes it from simpler pyrrol-2-one derivatives.

Comparison with Similar Compounds

a) Substituent Effects on Reactivity and Stability

• The 5-methylisoxazolyl group (Position 1) offers rigidity compared to the flexible 2-hydroxypropyl substituent in Compounds 20 and 29, affecting conformational dynamics .

c) Physicochemical Trends

• Higher melting points in Compounds 20 (263–265°C) vs. 29 (235–237°C) correlate with the tert-butyl group’s steric stabilization versus chlorine’s polarizability .
• The absence of melting point data for the target compound highlights a gap in current literature.

Research Findings and Limitations

• Structural Uniqueness : The target compound’s combination of furan, thiophene, and isoxazole is unprecedented in the reviewed literature, offering a template for designing multi-target inhibitors .
• Data Gaps: No biological activity or solubility data are available, limiting functional comparisons.
• Synthetic Optimization : Lower yields (e.g., 47% for Compound 29 ) suggest challenges in scaling up structurally complex analogs.